Cas no 1463-60-1 (5-Methyl-1H-indole-2-carbaldehyde)

5-Methyl-1H-indole-2-carbaldehyde is a versatile heterocyclic compound featuring an indole core substituted with a formyl group at the 2-position and a methyl group at the 5-position. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for the construction of indole-based pharmaceuticals, agrochemicals, and functional materials. The aldehyde functionality allows for further derivatization via condensation, reduction, or nucleophilic addition reactions, while the methyl group enhances stability and modulates electronic properties. Its high purity and well-defined structure ensure reproducibility in research and industrial applications. The compound is widely utilized in medicinal chemistry for developing bioactive molecules due to its compatibility with diverse synthetic routes and potential biological activity.

5-Methyl-1H-indole-2-carbaldehyde structure

1463-60-1 structure

Product Name:5-Methyl-1H-indole-2-carbaldehyde

CAS No:1463-60-1

MF:C₁₀H₉NO

MW:159.184562444687

MDL:MFCD06801043

CID:117709

PubChem ID:12203317

Update Time:2025-07-02

5-Methyl-1H-indole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 5-Methyl-1H-indole-2-carbaldehyde
- 1H-Indole-2-carboxaldehyde,5-methyl-
- 5-Methylindol-2-aldehyd
- 5-Methylindol-2-carboxaldehyd
- 5-methyl-indole-2-carbaldehyde
- 5-Methylindole-2-carboxaldehyde
- 5-monomethylindolecarboxaldehyde
- AG-A-86297
- AK-99923
- ANW-56937
- BB 0220027
- CTK7H9059
- 1H-Indole-2-carboxaldehyde, 5-methyl- (9CI)
- AKOS003657973
- BS-49452
- 1H-Indole-2-carboxaldehyde, 5-methyl-
- A884531
- DTXSID20480300
- BAA46360
- CS-0093951
- SCHEMBL5379757
- D75515
- 1463-60-1
- MDL： MFCD06801043
- Inchi： 1S/C10H9NO/c1-7-2-3-10-8(4-7)5-9(6-12)11-10/h2-6,11H,1H3
- InChI Key： ZNQPHKBPSUZRAA-UHFFFAOYSA-N
- SMILES： O=CC1=CC2C=C(C)C=CC=2N1

Computed Properties

Exact Mass: 158.06064
Monoisotopic Mass: 159.068413911g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 181
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 32.9Å²

Experimental Properties

PSA: 29.96
LogP: 2.28880

5-Methyl-1H-indole-2-carbaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	016205-500mg	5-Methyl-1H-indole-2-carbaldehyde	1463-60-1		500mg	2991.0CNY	2021-07-06
Chemenu	CM147494-1g	5-Methyl-1H-indole-2-carbaldehyde	1463-60-1	95%	1g	$337	2021-08-05
Chemenu	CM147494-5g	5-Methyl-1H-indole-2-carbaldehyde	1463-60-1	95%	5g	$655	2021-08-05
Chemenu	CM147494-10g	5-Methyl-1H-indole-2-carbaldehyde	1463-60-1	95%	10g	$935	2021-08-05
Chemenu	CM147494-25g	5-Methyl-1H-indole-2-carbaldehyde	1463-60-1	95%	25g	$1683	2021-08-05
TRC	M336198-5mg	5-Methyl-1H-indole-2-carbaldehyde	1463-60-1		5mg	$ 50.00	2022-06-03
TRC	M336198-10mg	5-Methyl-1H-indole-2-carbaldehyde	1463-60-1		10mg	$ 65.00	2022-06-03
TRC	M336198-50mg	5-Methyl-1H-indole-2-carbaldehyde	1463-60-1		50mg	$ 95.00	2022-06-03
Chemenu	CM147494-1g	5-Methyl-1H-indole-2-carbaldehyde	1463-60-1	95%	1g	$***	2023-03-31
Matrix Scientific	016205-500mg	5-Methyl-1H-indole-2-carbaldehyde	1463-60-1		500mg	$184.00	2023-09-09

5-Methyl-1H-indole-2-carbaldehyde Related Literature

1. Efficient synthesis of carbazolesviaPtCl2-catalyzed RT cyclization of 1-(indol-2-yl)-2,3-allenols: scope and mechanism

Wangqing Kong,Chunling Fu,Shengming Ma Org. Biomol. Chem. 2012 10 2164
2. Displacement of chelate ligands from planar four-co-ordinate complexes. Part II. Preparation and substitution reactions of dichloro(NNN′N′-tetramethylethylenediamine)- and dichloro(NNN′N′-tetraethylethylenediamine)-gold(III) complexes

Giuliano Annibale,Lucio Cattalini,Giovanni Natile J. Chem. Soc. Dalton Trans. 1975 188